Cas no 69691-21-0 (Phosphonic acid, (2-oxo-5-heptynyl)-, dimethyl ester)

• Product Name: Phosphonic acid, (2-oxo-5-heptynyl)-, dimethyl ester
• CAS No: 69691-21-0
• MF: C₉H₁₅O₄P
• MW: 218.186764001846
• CID: 391494
• PubChem ID: 13269871
• Update Time: 2025-04-19

Phosphonic acid, (2-oxo-5-heptynyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-oxo-5-heptynyl)-, dimethyl ester
• 1-dimethoxyphosphorylhept-5-yn-2-one
• 69691-21-0
• Dimethyl (2-oxohept-5-yn-1-yl)phosphonate
• dimethyl 2-oxo-hept-5-yne-phosphonate
• PQRJMMHOQSJORL-UHFFFAOYSA-N
• SCHEMBL9145068
• DTXSID00533489

• Inchi： 1S/C9H15O4P/c1-4-5-6-7-9(10)8-14(11,12-2)13-3/h6-8H2,1-3H3
• InChI Key： PQRJMMHOQSJORL-UHFFFAOYSA-N
• SMILES： P(CC(CCC#CC)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 218.07085
• Monoisotopic Mass: 218.07079595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 1.84490